Cas no 898767-41-4 (3-(3-Fluorophenyl)-3'-trifluoromethylpropiophenone)

• Product Name: 3-(3-Fluorophenyl)-3'-trifluoromethylpropiophenone
• CAS No: 898767-41-4
• MF: C₁₆H₁₂F₄O
• MW: 296.259498596191
• MDL: MFCD03843536
• CID: 867863
• PubChem ID: 24726148
• Update Time: 2025-05-23

3-(3-Fluorophenyl)-3'-trifluoromethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one
• 3-(3-FLUOROPHENYL)-3'-TRIFLUOROMETHYLPROPIOPHENONE
• AKOS016021969
• MFCD03843536
• DTXSID20644541
• 898767-41-4
• 3-(3-Fluorophenyl)-3'-trifluoromethylpropiophenone

• MDL： MFCD03843536
• Inchi： 1S/C16H12F4O/c17-14-6-1-3-11(9-14)7-8-15(21)12-4-2-5-13(10-12)16(18,19)20/h1-6,9-10H,7-8H2
• InChI Key： BNSOKLXDQSPVPM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CCC(C1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 296.08242765g/mol
• Monoisotopic Mass: 296.08242765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(3-Fluorophenyl)-3'-trifluoromethylpropiophenone

3-(3-Fluorophenyl)-3'-trifluoromethylpropiophenone: A Comprehensive Overview

The compound 3-(3-Fluorophenyl)-3'-trifluoromethylpropiophenone, with the CAS number 898767-41-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a trifluoromethyl group, making it a valuable molecule for various applications.

The chemical structure of 3-(3-Fluorophenyl)-3'-trifluoromethylpropiophenone consists of two aromatic rings connected by a ketone group. The presence of fluorine atoms in both the phenyl and trifluoromethyl groups imparts distinct electronic and steric properties to the molecule. These properties make it an ideal candidate for exploring novel chemical reactions and developing advanced materials. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds and high-performance polymers.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have demonstrated that 3-(3-Fluorophenyl)-3'-trifluoromethylpropiophenone can undergo various transformations, including nucleophilic additions, cross-coupling reactions, and cyclizations. These reactions have led to the creation of complex molecular architectures with potential applications in drug discovery and materials engineering. For instance, its use as a precursor in the synthesis of fluoroquinolones has shown promise in antimicrobial research.

In terms of physical properties, this compound exhibits a high degree of stability under standard conditions, making it suitable for large-scale synthesis and industrial applications. Its solubility characteristics have also been extensively studied, with findings indicating moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. This property is advantageous for its use in solution-based chemical processes.

The synthesis of 3-(3-Fluorophenyl)-3'-trifluoromethylpropiophenone typically involves multi-step procedures that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact. These improvements have made the compound more accessible for both academic and industrial research.

In the realm of pharmacology, this compound has been explored as a potential lead molecule for developing therapeutics targeting various diseases. Its unique structure allows for interactions with specific biological targets, such as enzymes and receptors, making it a valuable tool in drug design. Ongoing studies are focusing on optimizing its bioavailability and pharmacokinetic properties to enhance its therapeutic potential.

Beyond pharmacology, 3-(3-Fluorophenyl)-3'-trifluoromethylpropiophenone has found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable cross-links under certain conditions makes it an attractive candidate for creating durable and heat-resistant materials. Recent research has also explored its use in nanotechnology, where it serves as a functionalizing agent for nanoparticles.

In conclusion, 3-(3-Fluorophenyl)-3'-trifluoromethylpropiophenone is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application studies, positions it as a key molecule for future innovations in science and technology.